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Compound of Interest

Compound Name: GSK SYK inhibitor

Cat. No.: B14745939

Get Quote

Understanding the physical properties of these inhibitors is the first step in designing a safe

handling and disposal strategy. Because these small molecules are highly hydrophobic, they

are typically dissolved in organic solvents, which changes their waste classification from a

simple solid to a mixed hazardous liquid[4][6].
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Compound
Target /
Mechanism

Key Properties
Solvent
Compatibility

EPA / RCRA
Waste
Consideration

GSK2646264
SYK Inhibitor

(Type II)

MW: 374.48,

Formula:

C24H26N2O2

DMSO (High

Solubility)

Non-regulated

solid; but mixed

with DMSO

becomes F-

listed/U-listed

solvent waste[4]

[7].

GSK143
SYK Inhibitor

(pIC50 = 7.5)

Dihydrochloride

salt

DMSO, Water

(Moderate)

Biologically

active; all

aqueous and

solvent washes

must be

collected as

hazardous

waste[3][4].

Causality Note: Although the raw powders of GSK2646264 and GSK143 are not universally

classified as acutely toxic (P-listed) under GHS, their combustion emits irritant fumes, and their

biological potency mandates that they be treated as hazardous laboratory chemicals[6][7].

Part 2: Experimental Workflow & In-Lab Handling
To ensure reproducibility and safety, experimental workflows must integrate containment

strategies from the moment the chemical vial is opened.
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Mechanism of action for GSK SYK inhibitors blocking mast cell degranulation.

Protocol: Safe Reconstitution and Assay Application

Environmental Control: Perform all powder weighing inside a certified chemical fume hood or

a ductless weighing enclosure to prevent aerosol formation and inhalation of irritant dust[7].

Reconstitution: Dissolve the required amount of GSK2646264 or GSK143 in 100% DMSO to

create a concentrated stock solution (e.g., 10 mM). Causality: DMSO acts as a carrier
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solvent that rapidly penetrates human skin; therefore, double-gloving with nitrile gloves is

mandatory to prevent accidental dermal absorption of the inhibitor[4][7].

Storage: Aliquot the stock solution into tightly sealed amber glass vials and store at -80°C to

maintain stability for up to 2 years[1].

Application: When applying to ex vivo human skin models or in vitro mast cell assays, use

dedicated pipettes. Immediately eject contaminated tips into a designated solid hazardous

waste bin[2][4].

Part 3: Step-by-Step Chemical Waste Disposal
Procedures
Chemical waste disposal is strictly regulated by the EPA under RCRA[6][8]. Because

laboratories generate small amounts of varying wastes, segregation at the point of generation

is critical to prevent dangerous chemical reactions and to control disposal costs[8].
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Step-by-step laboratory chemical waste disposal workflow for SYK inhibitors.

Protocol: Waste Segregation and Accumulation

Point-of-Generation Segregation:
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Liquid Waste: Collect all DMSO stock residues, assay supernatants, and aqueous washes

containing trace SYK inhibitors into a dedicated liquid waste carboy. Causality: Because

DMSO can degrade certain plastics (like polystyrene) over time, you must use High-

Density Polyethylene (HDPE) or glass containers for liquid waste accumulation to prevent

structural failure and leaks[4]. Never pour these solutions down the drain[5][9].

Solid Waste: Eject pipette tips, microcentrifuge tubes, and weighing boats contaminated

with the inhibitor into a separate, puncture-resistant solid waste container lined with a

heavy-duty plastic bag. Causality: Mixing solid plastics with liquid solvent waste drastically

increases the volume of hazardous waste and complicates incineration processes, thereby

exponentially increasing disposal costs[6].

Satellite Accumulation Area (SAA) Management:

Store waste containers in a designated SAA at or near the point of generation[4][5].

Containers must remain closed at all times unless actively adding waste[6].

Place liquid waste carboys inside a secondary containment bin capable of holding 110%

of the primary container's volume to mitigate spill risks[6][9].

Labeling: Attach a hazardous waste tag the moment the first drop of waste enters the

container. Clearly list "DMSO", "Water", and "Trace SYK Inhibitor (GSK2646264/GSK143)"[5]

[9]. Do not use abbreviations.

Volume Limits and Pickup: A laboratory may accumulate up to 55 gallons of standard

hazardous waste in an SAA[5][6]. Once this limit is reached, or if the container is full (leaving

headspace for vapor expansion), the waste must be transferred to a central accumulation

area or picked up by Environmental Health and Radiation Safety (EHRS) or a licensed waste

broker within 3 calendar days[5][8].

Part 4: Spill Response & Decontamination
Even with rigorous protocols, spills can occur. A self-validating spill response ensures that the

hazard is neutralized without spreading contamination.

Protocol: Managing a DMSO/SYK Inhibitor Spill
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Evacuate and Assess: If a large volume (>500 mL) of DMSO stock is spilled, evacuate the

immediate area to prevent inhalation of vapors[7]. Ensure adequate ventilation.

Containment: Don full PPE (goggles, lab coat, thick nitrile or butyl rubber gloves). Surround

the spill with inert absorbent material (e.g., vermiculite or universal spill pads) to prevent it

from reaching floor drains[6].

Absorption: Place absorbent pads directly over the spill. Causality: Wiping or rubbing the spill

will increase the surface area and vaporization rate of the DMSO; instead, allow the pads to

passively absorb the liquid.

Decontamination: Wash the affected surface with a detergent solution, followed by water.

Disposal of Spill Materials: All absorbent materials, contaminated gloves, and cleanup debris

must be placed in a heavy-duty hazardous waste bag, labeled as "Hazardous Waste - Spill

Debris (DMSO/SYK Inhibitor)", and processed through your facility's chemical waste

broker[6].
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(Note: URLs provided are root/verified domains as per grounding tool constraints to ensure link

integrity over broken deep links).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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